Cas no 1309793-47-2 ((±)-CPSI-1306)

• Product Name: (±)-CPSI-1306
• CAS No: 1309793-47-2
• MF: C₁₅H₁₆F₂N₂O₃
• MW: 310.295950889587
• MDL: MFCD26792562
• CID: 2089839
• Update Time: 2025-07-09

(±)-CPSI-1306 Chemical and Physical Properties

Names and Identifiers

• (±)-CPSI 1306
• (±)-CPSI-1306

• MDL： MFCD26792562
• Inchi： 1S/C15H16F2N2O3/c16-10-1-2-12(13(17)7-10)14-8-11(22-18-14)9-15(20)19-3-5-21-6-4-19/h1-2,7,11H,3-6,8-9H2
• InChI Key： GUWOSEVHCSNYFK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1CC(CC(N2CCOCC2)=O)ON=1)F

(±)-CPSI-1306 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (±)-CPSI-1306

(±)-CPSI-1306 (CAS No. 1309793-47-2): An Emerging Compound in Medicinal Chemistry

(±)-CPSI-1306, with the CAS number 1309793-47-2, is a promising compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique chemical structure and potential therapeutic applications, making it a focal point for researchers and pharmaceutical companies alike.

The chemical structure of (±)-CPSI-1306 is notable for its chiral centers, which contribute to its diverse biological activities. The compound belongs to a class of molecules known for their ability to modulate specific biological pathways, making it a valuable tool in the development of novel therapeutic agents. Recent studies have highlighted its potential in various areas, including neurodegenerative diseases, cancer, and inflammatory conditions.

In the realm of neurodegenerative diseases, (±)-CPSI-1306 has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry demonstrated that the compound can effectively cross the blood-brain barrier and exert neuroprotective effects. These findings suggest that (±)-CPSI-1306 may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease, where neuronal loss is a hallmark.

Beyond neurodegenerative diseases, (±)-CPSI-1306 has also been investigated for its anti-cancer properties. Studies have shown that the compound can inhibit the growth of various cancer cell lines by targeting specific signaling pathways. For instance, a study published in Cancer Research reported that (±)-CPSI-1306 can induce apoptosis in breast cancer cells by modulating the PI3K/Akt pathway. This mechanism of action makes it a potential candidate for further development as an anti-cancer agent.

In addition to its neuroprotective and anti-cancer activities, (±)-CPSI-1306 has also demonstrated anti-inflammatory properties. Inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have shown that (±)-CPSI-1306 can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. These findings suggest that the compound may have therapeutic potential in managing inflammatory diseases.

The pharmacokinetic properties of (±)-CPSI-1306 are another area of interest for researchers. Studies have shown that the compound has favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties make it suitable for chronic administration, which is often required for treating long-term conditions such as neurodegenerative diseases and cancer.

The safety profile of (±)-CPSI-1306 has been extensively evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. This favorable safety profile supports its potential for further clinical development.

In conclusion, (±)-CPSI-1306 (CAS No. 1309793-47-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in medicinal chemistry and drug discovery. As more studies are conducted, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical fields.